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Compound of Interest

Compound Name: SAHM1 TFA

Cat. No.: B2360431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, stability, and

experimental use of SAHM1 TFA, a potent and cell-permeable stapled peptide inhibitor of the

Notch signaling pathway. The following protocols and guidelines are designed to assist

researchers in utilizing SAHM1 TFA effectively in their experiments.

Product Information
Product Name: SAHM1 TFA

Molecular Formula: C₉₆H₁₆₃F₃N₃₆O₂₅S

Molecular Weight: 2310.6 g/mol [1]

Mechanism of Action: SAHM1 is a stabilized alpha-helical peptide that targets the protein-

protein interface of the Notch transactivation complex. It competitively inhibits the binding of

Mastermind-like 1 (MAML1) to the complex formed by the intracellular domain of Notch (ICN)

and the transcription factor CSL (CBF1/RBP-Jκ). This prevents the assembly of a functional

transcriptional complex, leading to the downregulation of Notch target genes.[1][2]

Solubility and Stability
Proper handling and storage of SAHM1 TFA are crucial for maintaining its biological activity.

Herein are guidelines based on available data.
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Solubility
Quantitative solubility data for SAHM1 TFA in all common laboratory solvents is not extensively

published. The following table summarizes the available information. It is recommended to

perform small-scale solubility tests before preparing large stock solutions.

Solvent Concentration Observations Reference

Water ≤ 1 mg/mL Soluble

DMSO Not specified

Used for in vivo stock

solution preparation,

suggesting good

solubility.

[3]

Ethanol Not specified No data available.

PBS (pH 7.4) Not specified

No data available, but

likely soluble given its

water solubility.

Reconstitution Protocol:

For a 1 mg/mL stock solution in water, add 1 mL of sterile, nuclease-free water to 1 mg of

lyophilized SAHM1 TFA. Vortex gently to dissolve. For higher concentrations, DMSO is

recommended as a starting solvent.

Stability and Storage
Form

Storage
Temperature

Shelf Life
Recommendati
ons

Reference

Lyophilized

Powder
-20°C Up to 6 months

Store in a

desiccated

environment.

Stock Solution

(in DMSO or

water)

-20°C (aliquoted) Up to 1 month

Avoid repeated

freeze-thaw

cycles.

[1]
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Note on TFA Salt: The trifluoroacetic acid (TFA) salt form of peptides can influence

experimental results. In some sensitive applications, exchanging the TFA counter-ion with a

more biologically compatible one, such as chloride, may be considered.[4]

Signaling Pathway
SAHM1 acts as a direct inhibitor of the Notch transcriptional activation complex. The diagram

below illustrates its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SAHM1 TFA in
Experimental Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2360431#sahm1-tfa-solubility-and-stability-for-
experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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